Cas no 53586-85-9 (3-cyclohexyl-2-oxo-3-phenylcyclohexane-1-carbonitrile)

3-cyclohexyl-2-oxo-3-phenylcyclohexane-1-carbonitrile structure
53586-85-9 structure
Product Name:3-cyclohexyl-2-oxo-3-phenylcyclohexane-1-carbonitrile
CAS No:53586-85-9
MF:C19H23NO
MW:281.392025232315
CID:938770
PubChem ID:324043
Update Time:2025-04-19

3-cyclohexyl-2-oxo-3-phenylcyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-cyclohexyl-2-oxo-3-phenylcyclohexane-1-carbonitrile
    • AC1L89VZ
    • NSC287551
    • NSC-287551
    • DTXSID70314722
    • 2~2~-Oxo-1~1~,1~2~,1~3~,1~4~,1~5~,1~6~,2~3~,2~4~,2~5~,2~6~-decahydro-2~2~H-[1~1~,2~1~:2~1~,3~1~-terphenyl]-2~3~-carbonitrile
    • 53586-85-9
    • Inchi: 1S/C19H23NO/c20-14-15-8-7-13-19(18(15)21,16-9-3-1-4-10-16)17-11-5-2-6-12-17/h1,3-4,9-10,15,17H,2,5-8,11-13H2
    • InChI Key: FFGUANRCTFBQIS-UHFFFAOYSA-N
    • SMILES: O=C1C(C#N)CCCC1(C1C=CC=CC=1)C1CCCCC1

Computed Properties

  • Exact Mass: 281.17809
  • Monoisotopic Mass: 281.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • PSA: 40.86
  • LogP: 4.39748
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